Cas no 92010-17-8 (L-Proline, 1-(3,3-dimethyl-1-oxobutyl)-)

L-Proline, 1-(3,3-dimethyl-1-oxobutyl)-, is a modified proline derivative featuring a tert-butyl keto substituent at the 1-position. This structural modification enhances its utility in organic synthesis, particularly in peptide chemistry and asymmetric catalysis, where steric and electronic properties are critical. The tert-butyl keto group introduces increased steric hindrance, improving selectivity in chiral transformations. Its rigid pyrrolidine backbone ensures conformational stability, making it valuable for constructing constrained peptides or as a ligand in metal-catalyzed reactions. The compound is typically employed in pharmaceutical intermediates and specialty fine chemicals, where high purity and precise functionalization are essential. Its stability under various reaction conditions further broadens its applicability in synthetic workflows.

L-Proline, 1-(3,3-dimethyl-1-oxobutyl)- structure

92010-17-8 structure

Product Name:L-Proline, 1-(3,3-dimethyl-1-oxobutyl)-

CAS No:92010-17-8

MF:C₁₁H₁₉NO₃

MW:213.273463487625

CID:4321182

PubChem ID:16769475

Update Time:2025-10-19

L-Proline, 1-(3,3-dimethyl-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

- L-Proline, 1-(3,3-dimethyl-1-oxobutyl)-
- 1-(3,3-DIMETHYLBUTANOYL)PYRROLIDINE-2-CARBOXYLIC ACID
- 92010-17-8
- SCHEMBL3085600
- starbld0034368
- Z239873772
- AKOS022260098
- (3,3-Dimethylbutanoyl)proline
- EN300-60966
- AKOS000125826
- 980-125-3
- Inchi： 1S/C11H19NO3/c1-11(2,3)7-9(13)12-6-4-5-8(12)10(14)15/h8H,4-7H2,1-3H3,(H,14,15)
- InChI Key： ICGZUNNKSIRQNH-UHFFFAOYSA-N
- SMILES： CC(CC(N1C(C(O)=O)CCC1)=O)(C)C

Computed Properties

Exact Mass: 213.13649347Da
Monoisotopic Mass: 213.13649347Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 57.6Å²

L-Proline, 1-(3,3-dimethyl-1-oxobutyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	CB000748110-1g	1-(3,3-dimethylbutanoyl)pyrrolidine-2-carboxylic acid	92010-17-8	95+%	1g	￥3330.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CB000748110-5g	1-(3,3-dimethylbutanoyl)pyrrolidine-2-carboxylic acid	92010-17-8	95+%	5g	￥7746.00	2023-09-15